Isopropyl acetate
Isopropyl acetate
Isopropyl Acetate is a widely used chemical solvent in organic and industrial syntheses. Also used in the dissolution of gallstones.
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
Isopropyl acetate is an isopropyl ester of acetic acid. It participates in the mesoporous Al-MCM-41 (Si/Al = 55 and 104) and Al, Zn-MCM-41 (Si/(Al+Zn) = 52) molecular sieves catalyzed alkylation of m-cresol. It is widely used for the incorporation of aroma to various cosmetics and food products. Vapor-liquid equilibria for its binary mixture with CO2 at higher pressures has been evaluated. It is a colorless, flammable liquid, having a pleasant fruity type of odor.
Isopropyl acetate, also known as 2-acetoxypropane or CH3COOCH(CH3)2, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Isopropyl acetate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Isopropyl acetate has been primarily detected in saliva. Within the cell, isopropyl acetate is primarily located in the cytoplasm. Isopropyl acetate is a sweet, banana, and chemical tasting compound that can be found in a number of food items such as fats and oils, alcoholic beverages, pulses, and fruits. This makes isopropyl acetate a potential biomarker for the consumption of these food products.
Isopropyl acetate appears as a clear colorless liquid. Flash point 40°F. Vapors are heavier than air. Contact with the material may irritate skin, eyes or mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used as a solvent.
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
Isopropyl acetate is an isopropyl ester of acetic acid. It participates in the mesoporous Al-MCM-41 (Si/Al = 55 and 104) and Al, Zn-MCM-41 (Si/(Al+Zn) = 52) molecular sieves catalyzed alkylation of m-cresol. It is widely used for the incorporation of aroma to various cosmetics and food products. Vapor-liquid equilibria for its binary mixture with CO2 at higher pressures has been evaluated. It is a colorless, flammable liquid, having a pleasant fruity type of odor.
Isopropyl acetate, also known as 2-acetoxypropane or CH3COOCH(CH3)2, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Isopropyl acetate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Isopropyl acetate has been primarily detected in saliva. Within the cell, isopropyl acetate is primarily located in the cytoplasm. Isopropyl acetate is a sweet, banana, and chemical tasting compound that can be found in a number of food items such as fats and oils, alcoholic beverages, pulses, and fruits. This makes isopropyl acetate a potential biomarker for the consumption of these food products.
Isopropyl acetate appears as a clear colorless liquid. Flash point 40°F. Vapors are heavier than air. Contact with the material may irritate skin, eyes or mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used as a solvent.
Brand Name:
Vulcanchem
CAS No.:
108-21-4
VCID:
VC21146156
InChI:
InChI=1S/C5H10O2/c1-4(2)7-5(3)6/h4H,1-3H3
SMILES:
CC(C)OC(=O)C
Molecular Formula:
C5H10O2
(CH3)2CHCOOCH3
C5H10O2
(CH3)2CHCOOCH3
C5H10O2
Molecular Weight:
102.13 g/mol
Isopropyl acetate
CAS No.: 108-21-4
Cat. No.: VC21146156
Molecular Formula: C5H10O2
(CH3)2CHCOOCH3
C5H10O2
Molecular Weight: 102.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isopropyl Acetate is a widely used chemical solvent in organic and industrial syntheses. Also used in the dissolution of gallstones. Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards Isopropyl acetate is an isopropyl ester of acetic acid. It participates in the mesoporous Al-MCM-41 (Si/Al = 55 and 104) and Al, Zn-MCM-41 (Si/(Al+Zn) = 52) molecular sieves catalyzed alkylation of m-cresol. It is widely used for the incorporation of aroma to various cosmetics and food products. Vapor-liquid equilibria for its binary mixture with CO2 at higher pressures has been evaluated. It is a colorless, flammable liquid, having a pleasant fruity type of odor. Isopropyl acetate, also known as 2-acetoxypropane or CH3COOCH(CH3)2, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Isopropyl acetate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Isopropyl acetate has been primarily detected in saliva. Within the cell, isopropyl acetate is primarily located in the cytoplasm. Isopropyl acetate is a sweet, banana, and chemical tasting compound that can be found in a number of food items such as fats and oils, alcoholic beverages, pulses, and fruits. This makes isopropyl acetate a potential biomarker for the consumption of these food products. Isopropyl acetate appears as a clear colorless liquid. Flash point 40°F. Vapors are heavier than air. Contact with the material may irritate skin, eyes or mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used as a solvent. |
|---|---|
| CAS No. | 108-21-4 |
| Molecular Formula | C5H10O2 (CH3)2CHCOOCH3 C5H10O2 |
| Molecular Weight | 102.13 g/mol |
| IUPAC Name | propan-2-yl acetate |
| Standard InChI | InChI=1S/C5H10O2/c1-4(2)7-5(3)6/h4H,1-3H3 |
| Standard InChI Key | JMMWKPVZQRWMSS-UHFFFAOYSA-N |
| SMILES | CC(C)OC(=O)C |
| Canonical SMILES | CC(C)OC(=O)C |
| Boiling Point | 190 to 196 °F at 743.3 mm Hg (NTP, 1992) 88.6 °C 88.6 °C @ 760 MM HG 89 °C 194°F |
| Colorform | Water-white liquid Colorless liquid. |
| Flash Point | 36 °F (NTP, 1992) 2 °C (CLOSED CUP) 2 °C c.c. 36°F |
| Melting Point | -100.1 °F (NTP, 1992) -73.4 °C -73.4°C -73 °C -100.1°F -92°F |
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